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Compound of Interest

Compound Name: trans-dJasmone

Cat. No.: B1672801

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for
environmental protection and occupational health. This guide provides detailed procedures for
the proper disposal of trans-Jasmone, tailored for researchers, scientists, and drug
development professionals. Following these steps will help maintain a safe laboratory
environment and ensure adherence to regulatory requirements.

Safety and Handling Precautions

trans-Jasmone is a combustible liquid that can cause skin and serious eye irritation.[1][2] It
may also be harmful if swallowed.[1][2] When handling trans-Jasmone, it is crucial to wear
appropriate personal protective equipment (PPE), including protective gloves and eye/face
protection.[1] Work should be conducted in a well-ventilated area to avoid inhalation of fumes,
mists, or vapors.

Quantitative Data Summary

The following table summarizes key quantitative data for trans-Jasmone, compiled from
various safety data sheets. This information is essential for a comprehensive understanding of
its physical and chemical properties.
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Property Value Source
Flash Point 107 °C (225 °F) - closed cup

Density 0.9437 g/cm3 at 22 °C

Boiling Point 285 °C

Acute Dermal LD50 > 5000 mg/kg (Rabbit)

Disposal Protocol for trans-Jasmone

The primary recommendation for the disposal of trans-Jasmone is to use a licensed
professional waste disposal service. Do not dispose of this chemical into drains or the

environment.

Step-by-Step Disposal Procedure:

e Containerization:

o Ensure the waste trans-Jasmone is stored in a clearly labeled, sealed, and compatible
container. The container should be in good condition and appropriate for chemical waste.

o Label the container with "Hazardous Waste" and the specific chemical name, "trans-

Jasmone."
e Storage:

o Store the waste container in a designated, well-ventilated hazardous waste accumulation
area.

o Keep the container away from ignition sources, as trans-Jasmone is combustible.
o Store away from incompatible materials such as strong acids, alkalis, or oxidizing agents.
» Waste Collection:

o Arrange for pickup by a licensed professional waste disposal service. Provide them with
the safety data sheet (SDS) for trans-Jasmone to ensure they have all the necessary
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information for safe handling and transport.

Spill Management Protocol:

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination:

e Immediate Response:

o Evacuate non-essential personnel from the spill area.

o Ensure adequate ventilation.

o Eliminate all ignition sources from the immediate vicinity.
» Containment:

o Ifitis safe to do so, stop the flow of the material.

o Create a dike around the spilled material to prevent it from spreading, especially to drains.
e Absorption and Cleanup:

o Absorb the spilled trans-Jasmone with an inert, non-combustible absorbent material such
as dry clay, sand, or diatomaceous earth.

o Carefully collect the absorbed material and place it into a suitable, labeled container for
hazardous waste disposal.

e Decontamination:

o Wash the spill area thoroughly with soap and water.

o Contaminated clothing should be removed and washed before reuse.
o Disposal of Spill Debris:

o The container with the absorbed spill material should be sealed, labeled as hazardous
waste, and disposed of through a licensed professional waste disposal service.
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Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of trans-Jasmone,
from initial handling to final disposal.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of trans-Jasmone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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